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Compound of Interest

Compound Name: 2,3-Dichloromaleonitrile

Cat. No.: B15221128 Get Quote

An In-depth Technical Guide to
Dichloromalononitrile
Disclaimer: Initial searches for "2,3-Dichloromaleonitrile" did not yield significant scientific

literature or established chemical data for a compound with this specific name. This suggests

that "2,3-Dichloromaleonitrile" may be a rare, unstable, or hypothetical molecule. Therefore,

this guide will focus on a closely related and well-documented compound: Dichloromalononitrile

(CAS No. 13063-43-9). This compound shares key structural features, including the dinitrile

and dichloro functional groups, making it a relevant and informative alternative for researchers,

scientists, and drug development professionals.

Core Physical and Chemical Properties
Dichloromalononitrile, with the IUPAC name 2,2-dichloropropanedinitrile, is a reactive organic

compound.[1] Its core physical and chemical properties are summarized below.
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Property Value Source

Molecular Formula C₃Cl₂N₂ [1]

Molecular Weight 134.95 g/mol [1]

Appearance Dark yellow liquid [2]

Boiling Point 97 °C (lit.)

Density 1.310 g/mL at 25 °C [2]

Flash Point > 112 °C / > 233.6 °F [2]

CAS Number 13063-43-9 [1]

Spectral Data
Key spectral information for Dichloromalononitrile includes:

Mass Spectrometry (GC-MS): NIST Mass Spectrometry Data Center records show

characteristic peaks for this compound.[1]

Infrared (IR) Spectra (FTIR): IR spectra are available and show the characteristic nitrile and

C-Cl bond stretches.[1]

Raman Spectra: Raman spectroscopic data is also available for this compound.[1]

Chemical Reactivity and Stability
Dichloromalononitrile is a reactive compound. While specific stability data is limited, safety data

sheets indicate that it is incompatible with strong oxidizing agents, strong acids, strong bases,

and strong reducing agents.[2] Hazardous decomposition products are not specified under

normal conditions, but contact with acids may liberate very toxic gas.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of dichloromalononitrile are

not readily available in the public domain. However, a general approach can be inferred from
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the synthesis of the related compound, malononitrile. The synthesis of malononitrile often

involves the dehydration of cyanoacetamide.[3][4][5]

A plausible, generalized protocol for the synthesis of a dinitrile compound from an acetamide

precursor is as follows:

General Synthesis of a Dinitrile from an Acetamide (Illustrative)

Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, thermometer, and

a condenser with an absorption device, add the starting acetamide and a suitable solvent

(e.g., 1,2-dichloroethane).[5]

Dehydrating Agent Addition: To the resulting suspension, add a dehydrating agent. A mixture

of phosphorus oxychloride and solid phosgene has been used for the synthesis of

malononitrile.[5]

Reaction Conditions: Heat the mixture to a temperature range of 50-90 °C and maintain the

reaction with stirring for several hours (e.g., 6-8 hours).[5]

Workup and Purification: After the reaction is complete, the solvent and excess dehydrating

agent can be recovered by distillation. The resulting residue is then subjected to vacuum

distillation to purify the final dinitrile product.[5]

Note: This is a generalized protocol and would require significant optimization and safety

precautions for the synthesis of dichloromalononitrile, which is a hazardous substance.

Safety Information
Dichloromalononitrile is classified as a hazardous substance.

Toxicity: It is toxic if swallowed, and harmful in contact with skin or if inhaled.[1]

Irritation: It causes skin irritation and serious eye irritation.[1]

Handling: It should be handled in a well-ventilated area, and personal protective equipment,

including gloves and eye protection, should be worn.[2] Work should be conducted under a

chemical fume hood.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] It

should be stored locked up.[2]

Visualized Synthesis Pathway
The following diagram illustrates a generalized synthesis pathway for a dinitrile compound from

an acetamide, as described in the experimental protocols section.

Cyanoacetamide Derivative

Reaction Mixture

Solvent (e.g., 1,2-Dichloroethane) Dehydrating Agent
(e.g., POCl₃ + Solid Phosgene)

Heating (50-90 °C)
& Stirring

Distillation

Vacuum Distillation

Dinitrile Product
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Click to download full resolution via product page

Generalized Synthesis of a Dinitrile

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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